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Compound of Interest

Compound Name: Oxamyl oxime

CAS No.: 30558-43-1

Cat. No.: B1677834

Get Quote

Executive Summary
Oxamyl oxime is the primary environmental metabolite and hydrolytic degradation product of

oxamyl, a broad-spectrum carbamate insecticide and nematicide[1][2]. For researchers,

toxicologists, and regulatory scientists, tracking the environmental fate of oxamyl necessitates

rigorous quantification of oxamyl oxime in soil and groundwater[1]. This whitepaper provides

an authoritative overview of oxamyl oxime, detailing its exact physicochemical specifications—

including its CAS number and molecular weight—alongside validated LC-MS/MS analytical

protocols and degradation pathways.

Chemical Identity and Physicochemical Properties
Accurate chemical identification is the bedrock of analytical chemistry, mass spectrometry

calibration, and regulatory compliance. Oxamyl oxime is structurally characterized as an

oxime derivative of the parent carbamate[3].

Table 1: Core Chemical Identifiers and Properties of Oxamyl Oxime
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Property Specification

Common Name Oxamyl oxime

CAS Registry Number 30558-43-1[3][4]

Molecular Formula C5H10N2O2S[3][4]

Molecular Weight 162.21 g/mol [3][4]

Exact Mass 162.0463 g/mol [3]

IUPAC Name
Ethanimidothioic acid, 2-(dimethylamino)-N-

hydroxy-2-oxo-, methyl ester[3]

SMILES O=C(N(C)C)/C(SC)=N/O[3]

Physical State Solid powder[3]

Solubility
Soluble in DMSO, Methanol, and Acetonitrile[1]

[3]

Causality in Mass Spectrometry: The exact molecular weight of 162.21 g/mol is a critical

parameter for instrument calibration, dictating the precursor ion mass (typically[M+H]+ at m/z

163.2) targeted during LC-MS/MS multiple reaction monitoring (MRM)[2][3].

Degradation Kinetics and Metabolic Pathways
The conversion of oxamyl to oxamyl oxime is driven by both abiotic hydrolysis and microbial

degradation in soil and aqueous environments[5]. The carbamate linkage in the parent oxamyl

molecule is highly susceptible to cleavage under alkaline conditions or via enzymatic

hydrolysis[5].

Mechanistic Causality: The hydrolysis of the methylcarbamoyl group yields oxamyl oxime and

methylamine[5]. In agricultural soils, specific microbiota (such as Pseudomonas strains

harboring the cehA hydrolase gene) actively drive this biotransformation[5]. These

microorganisms utilize the liberated methylamine as a primary carbon and nitrogen source,

leaving oxamyl oxime to accumulate as a terminal or semi-terminal residue in the soil

matrix[5]. This biological filtering dictates why environmental monitoring must target the oxime

metabolite.
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Fig 1: Environmental degradation pathway of oxamyl to oxamyl oxime.

Analytical Methodologies: LC-MS/MS Protocol
To support environmental monitoring and regulatory submissions (such as EPA groundwater

studies), robust analytical methods are required[1][2]. The following protocol outlines a self-

validating LC-MS/MS workflow for the quantification of oxamyl oxime in water[2][6].

Rationale for Methodological Choices:

Direct Aqueous Injection: Unlike complex matrices requiring extensive solid-phase extraction

(SPE), water samples can often be analyzed via direct injection after acidification. This

minimizes analyte loss and limits procedural extraction errors[2].

Formic Acid Addition: Acidification with 0.1% formic acid serves a dual purpose: it stabilizes

the oxime to prevent spontaneous base-catalyzed degradation during the autosampler

queue, and it provides the necessary protons to enhance ionization efficiency in the positive

electrospray ionization (ESI+) mode[2][6].
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Step-by-Step Protocol for Water Matrices
Sample Preparation: Aliquot 10.0 mL of the environmental water sample into a pre-cleaned

borosilicate glass vial[2][6].

Acidification: Add 10.0 mL of 0.1% aqueous formic acid to the sample to achieve a final

volume of 20.0 mL, creating a 2x dilution factor[2][6].

Filtration (Self-Validating Step): If suspended particulate matter is visible, filter the acidified

sample through a 0.2 µm PTFE (Polytetrafluoroethylene) syringe filter directly into an

autosampler vial[6]. Validation Check: Always run a matrix blank (pure water) through the

same filter lot to ensure no background contamination or analyte adsorption occurs[6].

Calibration Standards: Prepare a standard curve using a traceable Certified Reference

Material (CRM) of oxamyl oxime[7]. Dilute stock solutions in 0.01% formic acid in

water:methanol (95:5, v/v) to bracket the expected sample concentrations (e.g., 0.1 ppb to

10 ppb)[1].

LC-MS/MS Analysis:

Column: C18 Reverse-Phase analytical column.

Mobile Phase A: 0.1% Formic acid in Milli-Q water[1].

Mobile Phase B: Methanol with 0.1% Formic acid.

Ionization: Atmospheric Pressure Ionization (API) in positive MRM mode[2].

Quantification: Calculate the concentration (ppb) using the linear regression from the

calibration curve, ensuring to multiply by the 2x dilution factor introduced during the

acidification step[2][6].
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Fig 2: LC-MS/MS analytical workflow for oxamyl oxime in water matrices.

Trustworthiness and Quality Control (QC)
A self-validating protocol requires stringent Quality Control measures to ensure the

trustworthiness of the generated data. When analyzing oxamyl oxime, the following QC

parameters must be strictly adhered to[1][2][6]:
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Matrix Spikes: Fortify control samples with known concentrations of oxamyl oxime prior to

processing. Acceptable recovery ranges for regulatory compliance are typically between

70% and 120%[2][6].

Standard Stability Tracking: Oxamyl oxime standard solutions in acetonitrile or methanol are

stable for up to 2 months when stored at ≤-10°C[1]. Degradation checks must be performed

by plotting the response of newly prepared standards against the 2-month-old standards to

verify stability[2].

System Suitability: Inject a mid-level calibration standard every 10 samples. The analytical

run is only valid if instrument drift remains within ±10% of the initial calibration curve[2].

Conclusion
The accurate tracking of oxamyl oxime (CAS: 30558-43-1, MW: 162.21) is indispensable for

evaluating the environmental persistence and impact of carbamate pesticides. By utilizing

targeted LC-MS/MS methodologies and understanding the abiotic and biotic degradation

pathways that yield this specific metabolite, researchers can generate highly reliable,

reproducible data essential for toxicological assessments and regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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